Cas no 2009-64-5 (D-Neopterin)

• Product Name: D-Neopterin
• CAS No: 2009-64-5
• MF: C₉H₁₁N₅O₄
• MW: 253.214740991592
• MDL: MFCD00042801
• CID: 256617
• PubChem ID: 24897641
• Update Time: 2025-06-27

D-Neopterin Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-6-[(1S,2R)-1,2,3-trihydroxypropyl]-
• D-Neopterin
• D-(+)-Neopterin
• (D)-(+)-Neopterin
• D-NEOPTERIN [D-ERYTHRO-NEOPTERIN]
• Neopterin
• (+)-NEOPTERIN
• 1-(2-amino-4-hydroxy-pteridin-6-yl)propane-1,2,3-triol
• 2-amino-6-((1S,2R)-1,2,3-trihydroxy-propyl)-3H-pteridin-4-one
• 2-amino-6-(1,2,3-trihydroxy-propyl)-3H-pteridin-4-one
• 2-AMino-6-[(1S,2R)-1,2,3-trihydroxypropyl]
• D(+)-6-(ERYTHRO-1,2,3-TRIHYDROXYPROPYL)PTERIN
• D(+)-Neopterin
• D-(PLUS)-NEOPTERINE
• D-erythro-neopterin
• D-neopterine
• Gavestinel
• [S-(R*,S*)]-2-Amino-6-(1,2,3-trihydroxypropyl)-1H-pteridin-4-one

• MDL： MFCD00042801
• Inchi： 1S/C9H11N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h1,4,6,15-17H,2H2,(H3,10,11,13,14,18)/t4-,6+/m1/s1
• InChI Key： BMQYVXCPAOLZOK-XINAWCOVSA-N
• SMILES： O[C@@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@@H](CO)O

Computed Properties

• Exact Mass: 253.08100
• Monoisotopic Mass: 253.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -3.5
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: solid
• Density: 1.3957 (rough estimate)
• Melting Point: >232°C (dec.)
• Boiling Point: 396.41°C (rough estimate)
• Flash Point: 375.7°C
• Refractive Index: 1.7610 (estimate)
• PSA: 158.50000
• LogP: -1.32460
• Merck: 13,6490
• Specific Rotation: D25 +45 ± 3° (c = 0.3 in 0.1N HCl)
• Solubility: Not determined

D-Neopterin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：23
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on D-Neopterin

D-Neopterin (CAS No. 2009-64-5): An Overview of Its Role in Biochemical and Pharmacological Research

D-Neopterin (CAS No. 2009-64-5) is a bioactive compound that has garnered significant attention in the fields of biochemistry and pharmacology due to its unique properties and potential applications. This compound, a pteridine derivative, is primarily known for its role in immune modulation and as a biomarker for various diseases. In this comprehensive overview, we will delve into the chemical structure, biological functions, and recent research advancements involving D-Neopterin.

Chemical Structure and Properties

D-Neopterin is a pteridine derivative with the molecular formula C₁₀H₈N₄O₃. It is a small molecule with a molecular weight of 228.19 g/mol. The compound is characterized by its planar structure, which consists of a pteridine ring system with additional functional groups. The pteridine ring system is a key feature that contributes to the compound's biological activity. D-Neopterin is soluble in water and other polar solvents, making it suitable for various biochemical assays and pharmacological studies.

Biological Functions and Mechanisms of Action

D-Neopterin plays a crucial role in immune modulation, particularly in the activation of macrophages and other immune cells. It is produced by macrophages during the oxidative burst, which is a critical step in the immune response to pathogens. The production of D-Neopterin is regulated by interferon-gamma (IFN-γ), a cytokine that activates macrophages and enhances their antimicrobial activity.

Recent studies have shown that D-Neopterin can also modulate the expression of various genes involved in inflammation and immune responses. For instance, it has been reported to upregulate the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are key enzymes involved in the production of nitric oxide (NO) and prostaglandins, respectively. These findings highlight the multifaceted role of D-Neopterin in immune regulation.

Biomarker Applications

D-Neopterin has emerged as a valuable biomarker for various diseases, particularly those involving chronic inflammation and immune activation. Elevated levels of D-Neopterin have been observed in patients with autoimmune diseases such as rheumatoid arthritis, systemic lupus erythematosus (SLE), and multiple sclerosis (MS). Additionally, increased levels of D-Neopterin have been associated with certain types of cancer, including colorectal cancer and breast cancer.

The use of D-Neopterin as a biomarker has several advantages. It is stable in serum and plasma, making it suitable for routine clinical testing. Furthermore, its levels can be measured using sensitive and specific assays such as enzyme-linked immunosorbent assay (ELISA) and high-performance liquid chromatography (HPLC). These methods allow for accurate quantification of D-Neopterin levels in patient samples.

Clinical Applications and Therapeutic Potential strong>

The therapeutic potential of D-Neopterin strong> has been explored in various preclinical studies. One area of interest is its use as an adjuvant in immunotherapy for cancer treatment. Research has shown that administration of < strong >D-Neopterin< / strong > can enhance the efficacy of immune checkpoint inhibitors by promoting the activation of T cells and natural killer (NK) cells. This synergistic effect may improve patient outcomes in certain types of cancer. p > < p >Another potential application of < strong >D-Neopterin< / strong > is in the management of inflammatory diseases. Given its ability to modulate inflammatory responses, it may be useful as an adjunct therapy to reduce inflammation and improve symptoms in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). However, further clinical trials are needed to validate these findings. p > < p >< strong >Current Research Trends< / strong > p > < p >The field of research involving < strong >D-Neopterin< / strong > is rapidly evolving, with new insights being uncovered regularly. One recent area of focus is the role of < strong >D-Neopterin< / strong > in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have suggested that elevated levels of < strong >D-Neopterin< / strong > may be associated with increased neuroinflammation, which is a hallmark feature of these diseases. p > < p >Additionally, researchers are exploring the potential use of < strong >D-Neopterin< / strong > as a biomarker for early detection and monitoring of neurodegenerative conditions. Early detection can lead to more timely interventions, potentially slowing disease progression and improving patient outcomes. p > < p >< strong >Conclusion< / strong > p > < p >< strong >D-Neopterin< / strong > (CAS No. 2009-64-5) is a multifaceted compound with significant implications in both basic research and clinical applications. Its role in immune modulation, biomarker development, and therapeutic potential makes it an important subject for ongoing investigation. As research continues to advance our understanding of this compound, it holds promise for improving diagnostic tools and developing novel therapeutic strategies for various diseases. p > article > response >